Cas no 13896-06-5 (2-Oxazolidinone,4-ethyl-, (4S)-)

2-Oxazolidinone,4-ethyl-, (4S)- structure
13896-06-5 structure
Product Name:2-Oxazolidinone,4-ethyl-, (4S)-
CAS No:13896-06-5
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD06656587
CID:235745
PubChem ID:7832546
Update Time:2025-04-19

2-Oxazolidinone,4-ethyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone,4-ethyl-, (4S)-
    • (4S)-4-Ethyl-2-oxazolidinone
    • (3S)-3-amino-6-oxohexahydropyridine hydrochloride
    • (S)-5-Amino-piperidin-2-one HCl
    • (S)-5-aminopiperidin-2-one hydrochloride
    • (S)-5-AMINO-PIPERIDIN-2-ONE HYDROCHLORIDE
    • 4-(S)-ethyl-oxazolidin-2-one
    • 4-ethyl-2-oxazolidone
    • 4-ethyl-2-oxo-1,3-oxazolidine
    • 4-ethyloxazolidin-2-one
    • 4-ethyl-oxazolidin-2-one
    • rac-4-ethyl-2-oxazolidinone
    • RL04560
    • RW3665
    • SureCN516217
    • CS-0093963
    • (S)-4-Ethyl-2-oxazolidone
    • 2-Oxazolidinone, 4-ethyl-, (4S)-
    • (4S)-4-ethyl-1,3-oxazolidin-2-one
    • SCHEMBL1438805
    • MFCD06656587
    • 4-Ethyl-1,3-oxazolidin-2-one #
    • AKOS006292331
    • (S)-4-ethyloxazolidin-2-one
    • 13896-06-5
    • D75525
    • MDL: MFCD06656587
    • Inchi: 1S/C5H9NO2/c1-2-4-3-8-5(7)6-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m0/s1
    • InChI Key: CRHQYASHOICRND-BYPYZUCNSA-N
    • SMILES: O1C(N[C@H](C1)CC)=O

Computed Properties

  • Exact Mass: 115.06337
  • Monoisotopic Mass: 115.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

2-Oxazolidinone,4-ethyl-, (4S)- Pricemore >>

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abcr
AB569680-10 g
(S)-4-Ethyloxazolidin-2-one; .
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